N-([2,4'-bipyridin]-4-ylmethyl)-4-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-[(2-pyridin-4-ylpyridin-4-yl)methyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C22H18N4O/c27-22(19-3-5-20(6-4-19)26-13-1-2-14-26)25-16-17-7-12-24-21(15-17)18-8-10-23-11-9-18/h1-15H,16H2,(H,25,27)
• InChI Key: AKWKNJOBIZIJIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)C(=O)NCC3=CC(=NC=C3)C4=CC=NC=C4
• Molecular Formula: C22H18N4O
• Molecular Weight: 354.4 g/mol

Description

N-([2,4'-bipyridin]-4-ylmethyl)-4-(1H-pyrrol-1-yl)benzamide, also known as BPY-PPB, is a small molecule compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Improved Synthesis Processes

Research by Dian (2010) discusses the synthesis of 2-hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid and 4-aminopyridine, highlighting the effects of reaction conditions on yield. This study underscores the importance of optimizing synthesis conditions for related compounds (H. Dian, 2010).

Crystal Structure and Hirshfeld Surface Analysis

A study by Artheswari et al. (2019) on the crystal structure and Hirshfeld surface analysis of a N-(pyridin-2-ylmethyl)benzamide derivative provides insights into the molecular interactions and structural orientation of similar compounds (G. Artheswari, V. Maheshwaran, N. Gautham, 2019).

Anticancer Applications

Zhou et al. (2008) describe the discovery of MGCD0103, an orally active histone deacetylase inhibitor with potential anticancer properties. This research underscores the therapeutic potential of benzamide derivatives in cancer treatment (Nancy Z. Zhou et al., 2008).

Inhibition of Enzymes

Saeed et al. (2015) report on the synthesis and biological evaluation of various N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, highlighting their potential to bind nucleotide protein targets and applications in medicinal chemistry (A. Saeed et al., 2015).

Synthesis and Neuroleptic Activity

Research on benzamides by Iwanami Sumio et al. (1981) explores the synthesis and neuroleptic activity of specific compounds, indicating potential applications in the treatment of psychosis (Iwanami Sumio et al., 1981).